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Compound of Interest

Compound Name:
4-(Diphenylamino)benzeneboronic

acid

Cat. No.: B1314921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and structural information for 4-
(Diphenylamino)benzeneboronic acid, a compound of interest in various fields of chemical

and pharmaceutical research.

Core Molecular Data
The fundamental quantitative properties of 4-(Diphenylamino)benzeneboronic acid are

summarized below. This data is essential for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value

Molecular Formula C₁₈H₁₆BNO₂[1][2][3][4][5]

Molecular Weight 289.14 g/mol [1][3][4][5][6]

IUPAC Name [4-(N-phenylanilino)phenyl]boronic acid[2]

CAS Number 201802-67-7[2][3][4][6]

Structural Representation
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To understand the spatial and bonding relationships of its constituent parts, a logical diagram of

4-(Diphenylamino)benzeneboronic acid's structure is provided. This visualization breaks

down the molecule into its primary functional groups: the central benzeneboronic acid moiety

and the two phenyl groups of the diphenylamino substituent.
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Logical structure of 4-(Diphenylamino)benzeneboronic acid.

Experimental Protocols
While this document does not detail specific experimental applications, it is important to note

that 4-(Diphenylamino)benzeneboronic acid is frequently utilized in Suzuki coupling

reactions. A general protocol for such a reaction would involve:

Reactant Preparation: Dissolving the boronic acid, an aryl halide, and a palladium catalyst

(e.g., Pd(PPh₃)₄) in a suitable solvent system, often a mixture like toluene/ethanol or

dioxane/water.
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Base Addition: Introducing an aqueous base, such as sodium carbonate (Na₂CO₃) or

potassium phosphate (K₃PO₄), to activate the boronic acid.

Reaction Conditions: Heating the mixture under an inert atmosphere (e.g., nitrogen or argon)

for a period ranging from a few hours to overnight, with temperature depending on the

specific reactants.

Work-up and Purification: Upon completion, the reaction mixture is cooled, diluted with water,

and extracted with an organic solvent. The combined organic layers are then washed, dried,

and concentrated. The crude product is typically purified using column chromatography.

Researchers should consult specific literature for protocols tailored to their desired synthetic

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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